Cas no 2172004-74-7 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid
• CAS No: 2172004-74-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6415235
• PubChem ID: 165959056
• Update Time: 2025-06-08

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid
• 4-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-2-hydroxybutanoic acid
• EN300-1505204
• 2172004-74-7

• Inchi： 1S/C25H30N2O6/c1-2-16(13-23(29)26-12-11-22(28)24(30)31)14-27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22,28H,2,11-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： YQACHWKUKGIZFW-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(NCCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid

Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 2172004-74-7, specifically named as 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its complex structure, has garnered attention in the scientific community due to its potential applications in drug development and biochemical research. The intricate architecture of this compound, featuring a fluoren-9-yl moiety and a methoxycarbonyl group, suggests a high degree of specificity that could be leveraged for targeted therapeutic interventions.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of molecules capable of modulating biological pathways. The presence of the fluoren-9-yl substituent in this compound is particularly noteworthy, as fluorene derivatives are known for their stability and ability to serve as probes in biochemical assays. This characteristic makes the compound a valuable tool for researchers studying protein-protein interactions and enzyme mechanisms. Furthermore, the methoxycarbonyl group enhances the solubility and bioavailability of the molecule, which is crucial for its potential use in pharmaceutical formulations.

The backbone of the molecule, consisting of a pentanamido chain and a 2-hydroxybutanoic acid moiety, contributes to its amphiphilic nature. This property is advantageous in drug design, as it allows the compound to interact with both hydrophobic and hydrophilic environments within biological systems. Such versatility is increasingly sought after in the development of novel therapeutics aimed at addressing complex diseases. The hydroxybutanoic acid component also suggests potential roles in metabolic pathways, making this compound a candidate for studies focused on metabolic engineering and disease intervention.

Current research in chemical biology emphasizes the importance of structure-activity relationships (SAR) in drug discovery. The detailed structural features of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid provide a rich foundation for exploring SAR. By systematically modifying specific functional groups—such as the fluoren-9-yl moiety or the methoxycarbonyl group—scientists can gain insights into how these changes affect biological activity. This iterative approach is essential for optimizing lead compounds into viable drug candidates.

One of the most exciting applications of this compound lies in its potential use as an intermediate in peptide mimetics. Peptide mimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The pentanamido chain in this molecule closely resembles peptide sequences, suggesting that it could be engineered to interact with specific peptide receptors or enzymes. Such interactions are critical for developing treatments targeting conditions like cancer, inflammation, and neurodegenerative disorders.

The role of fluorescence-based probes in biochemical research cannot be overstated. The fluoren-9-yl group serves as an excellent fluorescent tag, enabling researchers to visualize molecular interactions in real-time. This capability is particularly valuable in high-throughput screening (HTS) campaigns, where rapid identification of bioactive compounds is essential. By incorporating this compound into HTS assays, scientists can accelerate the discovery process and identify novel therapeutic agents more efficiently.

Recent advancements in computational chemistry have further enhanced the utility of molecules like this one. Molecular modeling techniques allow researchers to predict how changes in structure will impact biological activity before conducting expensive wet-lab experiments. The complex three-dimensional arrangement of atoms in 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid can be accurately modeled using these tools, providing valuable insights into its behavior within biological systems.

The potential applications of this compound extend beyond academic research into industrial biotechnology. Companies specializing in specialty chemicals are exploring ways to incorporate such molecules into advanced materials and biocatalysts. For instance, the amphiphilic nature of this compound could make it useful as a surfactant or emulsifier in industrial processes. Additionally, its stability under various conditions suggests that it could serve as a building block for more complex chemical systems.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid (CAS no 2172004-74-7) represents a promising candidate for further exploration in chemical biology and pharmaceutical development. Its unique structural features—particularly the presence of a fluoren-9-yl moiety and a methoxycarbonyl group—make it a versatile tool for researchers studying protein interactions, enzyme mechanisms, and metabolic pathways. As computational methods continue to advance, the potential applications of this compound are likely to expand even further, offering new opportunities for therapeutic innovation.